Cas no 21280-10-4 (1-(1,3-benzodioxol-5-ylmethyl)-4-(pyrimidin-2-yl)-1,4-diazepane)

• Product name: 1-(1,3-benzodioxol-5-ylmethyl)-4-(pyrimidin-2-yl)-1,4-diazepane
• CAS No: 21280-10-4
• MF: C₁₇H₂₀N₄O₂
• MW: 312.3663
• CID: 1400200
• PubChem ID: 210547

1-(1,3-benzodioxol-5-ylmethyl)-4-(pyrimidin-2-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzodioxol-5-ylmethyl)-4-(pyrimidin-2-yl)-1,4-diazepane
• 1-(1,3-benzodioxol-5-ylmethyl)-4-pyrimidin-2-yl-1,4-diazepane
• BRN 3006089
• DTXSID40175544
• 2-(Hexahydro-4-piperonyl-1H-1,4-diazepin-1-yl)pyrimidine
• 21280-10-4
• Pyrimidine, 2-(hexahydro-4-piperonyl-1H-1,4-diazepin-1-yl)-

• Inchi： InChI=1S/C17H20N4O2/c1-5-18-17(19-6-1)21-8-2-7-20(9-10-21)12-14-3-4-15-16(11-14)23-13-22-15/h1,3-6,11H,2,7-10,12-13H2
• InChI Key： WXCHHZUXZLMYTR-UHFFFAOYSA-N
• SMILES： C1CN(CCN(C1)C2=NC=CC=N2)CC3=CC4=C(C=C3)OCO4

Computed Properties

• Exact Mass: 312.1588
• Monoisotopic Mass: 312.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.72